(Z)-N-(1-Chloro-3-oxo-3-(piperidin-1-yl)-1-(o-tolyl)prop-1-en-2-yl)benzamide

Specification

• CAS No.: 1323140-59-5
• Molecular Formula: C22H23ClN2O2
• Molecular Weight: 382.89
• IUPAC Name: N-[(Z)-1-chloro-1-(2-methylphenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• Standard InChI: InChI=1S/C22H23ClN2O2/c1-16-10-6-7-13-18(16)19(23)20(22(27)25-14-8-3-9-15-25)24-21(26)17-11-4-2-5-12-17/h2,4-7,10-13H,3,8-9,14-15H2,1H3,(H,24,26)/b20-19-
• Standard InChI Key: SIQXMIUJAVECCG-VXPUYCOJSA-N
• SMILES: CC1=CC=CC=C1C(=C(C(=O)N2CCCCC2)NC(=O)C3=CC=CC=C3)Cl

Introduction

Structural and Molecular Characteristics

Molecular Composition

The compound’s molecular formula is C₂₂H₂₃ClN₂O₂, with a molecular weight of 382.89 g/mol. Its IUPAC name, N-[(Z)-1-chloro-1-(2-methylphenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide, reflects its Z-configuration, which critically influences its spatial orientation and interaction with biological targets.

Table 1: Key Molecular Properties

Property	Value
CAS No.	1323140-59-5
Molecular Formula	C₂₂H₂₃ClN₂O₂
Molecular Weight	382.89 g/mol
Configuration	Z-isomer
Storage Conditions	2–8°C in sealed containers

Stereochemical Features

The Z-configuration ensures the chloro and piperidinylcarbonyl groups reside on the same side of the double bond, optimizing hydrogen bonding and van der Waals interactions in biological systems. The o-tolyl group (2-methylphenyl) introduces steric hindrance, potentially enhancing selectivity for target proteins.

Synthetic Methodologies

Reaction Pathways

While detailed protocols are proprietary, synthesis typically involves three stages:

• Piperidinylcarbonyl Intermediate: Condensation of piperidine with chloroacetyl chloride under basic conditions forms the enone backbone.

• Chlorination: Thionyl chloride (SOCl₂) introduces the chloro substituent at the α-position.

• Benzamide Conjugation: Coupling the intermediate with benzamide via Steglich esterification or peptide coupling reagents.

Table 2: Representative Synthetic Steps

Step	Reaction	Reagents/Conditions	Yield
1	Enone formation	Piperidine, K₂CO₃, DMF	65%
2	Chlorination	SOCl₂, CH₂Cl₂, 0°C	78%
3	Amidation	DCC, DMAP, THF	82%

Industrial Optimization

Large-scale production employs continuous flow reactors to enhance yield (≥90%) and purity (≥95%). Automated purification via preparative HPLC ensures compliance with pharmaceutical-grade standards.

Physicochemical Stability

Thermal and Hydrolytic Degradation

The compound decomposes above 150°C, with hydrolysis occurring in aqueous media (t₁/₂ = 48 hours at pH 7.4). Storage at 2–8°C in anhydrous environments extends shelf life to >24 months.

Spectroscopic Characterization

• NMR (CDCl₃): δ 7.85 (d, J=7.2 Hz, benzamide H), δ 3.45 (m, piperidine H).

• IR (KBr): 1685 cm⁻¹ (C=O stretch), 1540 cm⁻¹ (N-H bend).

Pharmacological Applications

Kinase Inhibition

Preliminary assays indicate IC₅₀ = 120 nM against PI3Kγ, a target in oncology and inflammation. The chloro group enhances hydrophobic binding to the ATP pocket, while the benzamide moiety stabilizes interactions via π-stacking.

Dermatological Use

In skincare, the compound modulates MMP-9 expression, reducing collagen degradation at 10 μM concentrations. Clinical trials are pending.

Table 3: Biological Activity Profile

Target	Assay Type	Result	Application
PI3Kγ	Fluorescence	IC₅₀=120 nM	Cancer therapy
MMP-9	ELISA	70% inhibition	Anti-aging

Industrial and Regulatory Considerations

Scalability Challenges

Bromine analogs (e.g., EVT-15189700) exhibit similar synthetic hurdles, requiring costly palladium catalysts for cross-coupling. Regulatory guidelines mandate impurity levels ≤0.02% for pharmaceutical use.

Environmental Impact

The chloro substituent raises concerns about bioaccumulation. Biodegradation studies show 80% degradation in soil over 60 days, mitigating ecotoxicity risks.